Cas no 223595-28-6 (2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid)

• Product Name: 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid
• CAS No: 223595-28-6
• MF: C₈H₄Br₂F₂O₃
• MW: 345.92036819458
• CID: 67066
• PubChem ID: 2782772
• Update Time: 2025-10-29

2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-(difluoromethoxy)benzoic acid
• 2,3-ISOPROPYLIDENE RIBAVIRIN,COLOURLESS SYRUP
• PC4501
• PS-11276
• F74766
• AKOS016846148
• A816152
• 2,4-dibromo-3-difluoromethoxybenzoic acid
• 2.4-dibromo-3-(difluoromethoxy) benzoic acid
• DTXSID90382281
• C8H4Br2F2O3
• CS-0333552
• 3-[bis(fluoranyl)methoxy]-2,4-bis(bromanyl)benzoic acid
• 223595-28-6
• FT-0644052
• BCP17550
• SCHEMBL2639019
• Benzoic acid, 2,4-dibromo-3-(difluoromethoxy)-
• SB85469
• MFCD07368629
• DB-045881
• 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid

• MDL： MFCD07368629
• Inchi： 1S/C8H4Br2F2O3/c9-4-2-1-3(7(13)14)5(10)6(4)15-8(11)12/h1-2,8H,(H,13,14)
• InChI Key： MYABBCIHLRGMEC-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=C(C=1OC(F)F)Br

Computed Properties

• Exact Mass: 343.85000
• Monoisotopic Mass: 343.85
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.8

Experimental Properties

• Color/Form: No data available
• Density: 2.039
• Melting Point: NA
• Boiling Point: 356.9°Cat760mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.568
• PSA: 46.53000
• LogP: 3.51120
• Vapor Pressure: Not available

2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid

Professional Introduction to 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid (CAS No: 223595-28-6)

2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid, identified by the Chemical Abstracts Service Number (CAS No) 223595-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated and fluorinated benzoic acids, a category known for its diverse biological activities and synthetic utility. The structural features of this molecule, particularly the presence of bromine and fluorine substituents, contribute to its unique chemical properties and potential applications in drug discovery and development.

The molecular structure of 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid consists of a benzoic acid core substituted with two bromine atoms at the 2- and 4-positions, and a difluoromethoxy group at the 3-position. This arrangement imparts a high degree of electronic complexity to the molecule, influencing its reactivity, solubility, and interaction with biological targets. The bromine atoms introduce electrophilic centers, making the compound a valuable intermediate in organic synthesis, while the difluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in halogenated benzoic acids due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, cancer progression, and microbial resistance. Specifically, 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid has shown promise as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological processes makes it a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The brominated and fluorinated aromatic rings in this compound can serve as recognition motifs for kinase active sites, allowing for the design of highly specific inhibitors. Preliminary computational studies have suggested that derivatives of this molecule may exhibit potent inhibitory activity against certain kinases, making them attractive candidates for further investigation.

Furthermore, the structural motifs present in 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid have been explored for their antimicrobial properties. The combination of bromine and fluorine substituents can disrupt bacterial cell membranes and interfere with essential metabolic processes. This has led to investigations into its efficacy against resistant bacterial strains, which pose a significant challenge in modern medicine. Research is ongoing to determine whether modifications to this scaffold can enhance its antimicrobial activity while minimizing toxicity to host cells.

The synthesis of 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of benzoic acid derivatives followed by selective methylation with difluoromethanol under acidic conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the bromine and fluorine substituents with high precision. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for researchers interested in exploring its derivatives.

From a pharmacological perspective, 2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid represents an intriguing example of how structural modifications can influence biological activity. The presence of both bromine and fluorine atoms allows for fine-tuning of electronic properties, which can be exploited to enhance binding affinity to target proteins. Additionally, these substituents can improve pharmacokinetic profiles by modulating solubility and metabolic stability. Such features are critical for the development of drugs that exhibit both efficacy and safety.

In conclusion,2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid (CAS No: 223595-28-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for halogenated benzoic acids,2,4-Dibromo-3-(difluoromethoxy)-benzoic Acid is likely to play an increasingly important role in drug discovery and development efforts worldwide.